Cas no 199174-24-8 (tert-butyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 199174-24-8
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD03094726
• CID: 66546
• PubChem ID: 1514341
• Update Time: 2025-06-10

tert-butyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-1-Boc-3-hydroxymethylpyrrolidine
• (S)-3-Hydroxymethylpyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-1-Boc-(3-Hydroxymethyl)pyrrolidine
• N-Boc-L-beta-prolinol
• (S)-1-tert-Butoxycarbonylpyrrolidine-3-methanol
• (S)-3-Hydroxymethyl-Pyrrolidine-1-Carboxylic Acid Tert-Butyl Ester
• (S)-tert-Butyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate
• (S)-3-hydroxymethylpyrrolidine-1-carboxylic acid t-butyl ester
• 1,1-dimethylethyl (3S)-3-(hydroxymethyl)-1-pyrrolidinecarboxylate
• 1-BOC-(S)-(3-HYDROXYMETHYL)PYRROLIDINE
• tert-butyl (S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• (S)-1-Boc-3-(hydroxyMethy...
• (S)-N-BOC-PYRROLIDINE-3-METHANOL
• 1-Boc-3(S)-(HydroxyMethyl)Pyrrolidine
• (S)-3-HydroxyMethyl-pyrrolidine-1-carboxylic
• (3S)-3-(Hydroxymethyl)pyrrolidine, N-BOC protected
• (S)-1-Boc-3-Hydroxymethyl-pyrrolidine
• tert-butyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• PubChem23407
• (S)-1-BOC-3-PYRROLIDINEMETHANOL
• 3(S)-Hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• AC-1639
• J-502218
• tert-butyl (S)-3-hydroxymethylpyrrolidine-1-carboxylate
• tert-butyl(3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• MFCD03094726
• DTXSID80363862
• AM20090143
• HKIGXXRMJFUUKV-QMMMGPOBSA-N
• AKOS015897921
• 199174-24-8
• N-Boc-3S-hydroxymethylpyrrolidine
• (S)-1-N-Boc-3-(hydroxymethyl)pyrrolidine
• (S)-3-hydroxymethyl-pyrrolidine-1-carboxylic acid t-butyl ester
• A4362
• CS-D0747
• AKOS015841269
• AS-81143
• EN300-4256074
• (R)-3-Hydroxymethylpyrrolidine-1-carboxylic acid tert-butyl ester
• TS-02862
• SCHEMBL515486
• J-504334
• N-Boc-L-^b-prolinol, 97+%
• tert-butyl(S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• DB-031455

• MDL： MFCD03094726
• Inchi： 1S/C10H19NO3/c1-10(2,3)14-9(13)11-5-4-8(6-11)7-12/h8,12H,4-7H2,1-3H3/t8-/m0/s1
• InChI Key： HKIGXXRMJFUUKV-QMMMGPOBSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H](CO)C1)=O

Computed Properties

• Exact Mass: 201.13600
• Monoisotopic Mass: 201.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 0.8

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Semi-Solid
• Density: 1.084
• Boiling Point: 289.5°C at 760 mmHg
• Flash Point: 128.9 °C
• Refractive Index: 1.483
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 49.77000
• LogP: 1.17360

tert-butyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on tert-butyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate

tert-butyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 199174-24-8): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

tert-butyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 199174-24-8) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its versatile applications in the synthesis of bioactive molecules. This compound, commonly referred to as Boc-(3S)-3-hydroxymethylpyrrolidine, is a valuable intermediate in the development of pharmaceuticals, particularly those targeting central nervous system (CNS) disorders and cancer.

The molecular structure of tert-butyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate consists of a pyrrolidine ring with a hydroxymethyl group at the C-3 position and a tert-butoxycarbonyl (Boc) protecting group at the N-1 position. The Boc group is widely used in organic synthesis to protect primary amines, ensuring that the amine functionality remains unreactive during subsequent synthetic steps. This protection strategy is crucial for maintaining the integrity and reactivity of the molecule during multi-step syntheses.

Recent advancements in synthetic methodologies have led to the development of efficient and scalable routes for the preparation of tert-butyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate. One notable approach involves the asymmetric hydrogenation of a prochiral ketone, followed by selective protection of the amine with tert-butyldicarbonate. This method not only ensures high enantiomeric purity but also provides excellent yields, making it suitable for large-scale production.

In medicinal chemistry, tert-butyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate has been extensively utilized as a building block for the synthesis of various biologically active compounds. For instance, it has been employed in the development of GABA receptor modulators, which are potential therapeutic agents for treating neurological disorders such as epilepsy and anxiety. The chiral center at C-3 plays a critical role in determining the pharmacological activity and selectivity of these compounds.

Moreover, tert-butyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate has found applications in the synthesis of small molecule inhibitors targeting kinases and other protein targets involved in cancer signaling pathways. These inhibitors have shown promising results in preclinical studies, demonstrating their potential as novel anticancer agents. The hydroxymethyl group at C-3 can be further functionalized to introduce additional pharmacophores, enhancing the potency and selectivity of the final drug candidates.

The use of chiral auxiliaries and catalysts has also been explored to improve the enantioselectivity and efficiency of reactions involving tert-butyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate. For example, asymmetric catalytic methods have been developed to achieve high enantiomeric excesses in the synthesis of this compound, reducing the need for costly and time-consuming purification steps.

In addition to its applications in drug discovery, tert-butyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate has been studied for its potential use in chemical biology research. Its unique structural features make it an attractive scaffold for probing protein-protein interactions and elucidating molecular mechanisms underlying various biological processes. The ability to introduce diverse functional groups at specific positions within the molecule allows researchers to design probes with tailored properties for specific biological targets.

The safety profile of tert-butyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate is an important consideration in its use as an intermediate in pharmaceutical synthesis. Extensive toxicological studies have shown that this compound is generally well-tolerated and does not exhibit significant toxicity at relevant concentrations. However, appropriate handling and storage practices should be followed to ensure safety and maintain product quality.

In conclusion, tert-butyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 199174-24-8) is a versatile chiral compound with broad applications in medicinal chemistry and chemical biology. Its unique structural features and synthetic accessibility make it an invaluable tool for researchers working on the development of novel therapeutics and biological probes. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.